Cas no 93548-16-4 (Isoxazole, 3,5-dimethyl-4-(3-methylbutyl)- (9CI))

• Product Name: Isoxazole, 3,5-dimethyl-4-(3-methylbutyl)- (9CI)
• CAS No: 93548-16-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 999843
• PubChem ID: 45099333
• Update Time: 2025-04-20

Isoxazole, 3,5-dimethyl-4-(3-methylbutyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,5-dimethyl-4-(3-methylbutyl)- (9CI)
• 93548-16-4
• SCHEMBL22722097
• 4-Isopentyl-3,5-dimethylisoxazole
• DB-287712
• Isoxazole, 3,5-dimethyl-4-(3-methylbutyl)-

• Inchi： 1S/C10H17NO/c1-7(2)5-6-10-8(3)11-12-9(10)4/h7H,5-6H2,1-4H3
• InChI Key： DCERTATUPWSDGS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC(C)C

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles